21-O-Acetyl 6α-Hydroxy Cortisol-d4

• Molecular Formula: C₂₃H₂₈D₄O₇
• Molecular Weight: 424.52
• Synonyms: 6α,17-Dihydroxy-corticosterone 21-Acetate-d4; (6α,11β)-21-(Acetyloxy)-6,11,17-trihydroxy-pregn-4-ene-3,20-dione-d4; 6α,11β,17,21-Tetrahydroxy-pregn-4-ene-3,20-dione 21-Acetate-d4

Description

21-O-Acetyl 6α-Hydroxy Cortisol-d4 is a deuterium-labeled derivative of cortisol, a glucocorticoid hormone critical in stress response and metabolism. This compound is structurally characterized by:

• Deuterium substitution at four positions (D₄), enhancing its utility as a stable isotope-labeled internal standard (IS) in mass spectrometry (MS)-based assays .
• A 6α-hydroxyl group, distinguishing it from the 6β-hydroxylated cortisol metabolites commonly involved in hepatic metabolism .
• A 21-O-acetyl group, which stabilizes the molecule against enzymatic degradation and modifies its hydrophobicity .

Comparison with Similar Compounds

Key Properties :

Property	Value	Reference
Molecular Formula	C₂₃H₂₈D₄O₇
Molecular Weight	424.52 Da
Solubility	Slightly soluble in methanol
Primary Application	Internal standard for LC-MS/MS

Comparison with Structurally Similar Compounds

6α-Hydroxy Cortisol-d4

Key Differences :

• Structure : Lacks the 21-O-acetyl group, resulting in a free 21-hydroxyl group.
• Molecular Weight : 382.48 Da (C₂₁H₂₆D₄O₆), significantly lower than the acetylated form .
• Applications: Used to study endogenous 6α-hydroxylated cortisol metabolites but lacks the stability conferred by acetylation .

Analytical Implications :

• Shorter retention time (Rt) in reversed-phase LC compared to 21-O-acetylated analogs due to reduced hydrophobicity .
• Higher susceptibility to enzymatic hydrolysis during sample preparation .

21-O-Acetyl 6β-Hydroxy Cortisol-d4

Key Differences :

• Stereochemistry : The 6β-hydroxyl group alters metabolic recognition and receptor binding compared to the 6α isomer .
• Molecular Formula : C₂₃H₂₈D₄O₇ (same as 6α isomer) but distinct fragmentation patterns in MS due to hydroxyl group orientation .

Functional Implications :

• 6β-hydroxycortisol is a major human metabolite linked to cytochrome P450 3A4 (CYP3A4) activity, making this isomer relevant for drug interaction studies .

Hydrocortisone Acetate (Cortisol 21-Acetate)

Key Differences :

• Structure : Lacks both the 6α-hydroxyl group and deuterium labeling.
• Molecular Weight : 404.5 Da (C₂₃H₃₂O₆) .
• Applications : Used in pharmaceutical formulations for enhanced stability and prolonged half-life .

Analytical Comparison :

• Non-deuterated analogs cannot serve as IS in quantitative MS due to overlapping signals with endogenous cortisol .

17-Hydroxy-6α-Methylcorticosterone-d4 21-Acetate

Key Differences :

• Substituents : Features a 6α-methyl group instead of a hydroxyl group, altering steric interactions and metabolic pathways .
• Molecular Weight : 418.52 Da (C₂₄H₃₄O₆) .
• Applications : Used to study glucocorticoid receptor selectivity and synthetic steroid metabolism .

Analytical Performance Comparison

LC-ESI/MRM Parameters

Compound	Rt (min)	Precursor Ion (m/z)	Product Ions (m/z)	CE%
Cortisol	0.02	413	316	18
21-O-Acetyl 6α-Hydroxy Cortisol-d4	~4.5*	429†	332†	18
6α-Hydroxy Cortisol-d4	~3.8*	387†	291†	18

*Estimated based on LC gradient conditions in .
†Theoretical values inferred from deuterium and acetyl modifications.

Advantages of 21-O-Acetyl 6α-Hydroxy Cortisol-d4

• Stability : The 21-O-acetyl group reduces degradation during enzymatic hydrolysis steps in sample preparation .
• Isotopic Distinction: Deuterium labeling eliminates signal overlap with endogenous cortisol in MS .
• Hydrophobicity : Enhanced retention on C18 columns improves separation from polar matrix components .